Putting chemistry back in biology†
MedChemComm Pub Date: 2016-11-21 DOI: 10.1039/C6MD90054B
Abstract
The chemical nature of biomolecular interactions can no longer be ignored.
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